1-Benzyl 2-methyl 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propyl)-4,5-dihydro-1H-pyrrole-1,2-dicarboxylate

• Molecular Formula: C23H32BNO6
• Molecular Weight: 429.3 g/mol
• IUPAC Name: 1-O-benzyl 5-O-methyl 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propyl]-2,3-dihydropyrrole-1,5-dicarboxylate
• InChI: InChI=1S/C23H32BNO6/c1-22(2)23(3,4)31-24(30-22)14-9-12-18-13-15-25(19(18)20(26)28-5)21(27)29-16-17-10-7-6-8-11-17/h6-8,10-11H,9,12-16H2,1-5H3
• InChI Key: QSRVOAUGEPGLMU-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)CCCC2=C(N(CC2)C(=O)OCC3=CC=CC=C3)C(=O)OC

Description

1-Benzyl 2-methyl 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propyl)-4,5-dihydro-1H-pyrrole-1,2-dicarboxylate is a boron-containing heterocyclic compound featuring a partially saturated pyrrole ring (4,5-dihydro-1H-pyrrole) and two ester groups (benzyl and methyl). The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl (pinacol boronate) group attached via a propyl linker enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are critical in pharmaceutical and materials chemistry .

The benzyl ester group may enhance lipophilicity, while the methyl ester balances steric effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structural Variations

Boron-Containing Analogs

Compound Name	Ester Groups	Boron Group	Core Structure	Key Features
Target Compound	Benzyl, Methyl	Pinacol boronate on propyl linker	4,5-dihydro-1H-pyrrole	Conformationally restricted, lipophilic
1-tert-Butyl 2-methyl analog	tert-Butyl, Methyl	Pinacol boronate	Pyrrole (unsaturated)	Increased steric bulk from tert-butyl
Methyl 1-isopropyl analog	Methyl, Isopropyl	Pinacol boronate	Pyrrole (unsaturated)	Enhanced solubility from isopropyl

• Boron Reactivity : All three compounds contain the pinacol boronate group, enabling participation in Suzuki-Miyaura couplings. The propyl linker in the target compound may offer flexibility compared to direct attachment in analogs .
• Ester Effects : The benzyl group in the target compound increases hydrophobicity, whereas tert-butyl (in ) and isopropyl (in ) groups modulate steric hindrance and solubility.

Non-Boron Analogs

Compound Name	Ester Groups	Substituents	Core Structure	Key Findings
Dimethyl 7H-phenanthridine analog	Dimethyl	Phenanthridine ring	Fused polycyclic system	Enhanced rigidity and π-conjugation
Diethyl tetrahydroimidazo-pyridine	Diethyl	Bromophenyl, cyano, oxo groups	Tetrahydroimidazo[1,2-a]pyridine	Bioactivity potential (e.g., 61–223°C mp)

• Core Flexibility : The dihydro-pyrrole in the target compound offers partial saturation, balancing rigidity and reactivity, unlike fully aromatic (e.g., phenanthridine ) or fused systems (e.g., tetrahydroimidazo-pyridine ).

NMR Profiling

• Chemical Shifts : In boron-containing analogs, regions near the boronate group (e.g., propyl linker in the target compound) show distinct NMR shifts due to electron-withdrawing effects. For example, compounds 1 and 7 in exhibited shifts in regions A (positions 39–44) and B (positions 29–36), correlating with substituent-induced electronic changes.
• Ester Group Influence : Methyl esters typically resonate upfield (~3.6–3.8 ppm for COOCH3), while benzyl esters appear downfield (~5.1–5.3 ppm for CH2Ph) in ¹H NMR .

Physicochemical and Functional Properties

Property	Target Compound	1-tert-Butyl 2-methyl analog	Diethyl tetrahydroimidazo-pyridine
Molecular Weight (g/mol)	~495 (estimated)	~420	550 (measured)
Melting Point	Not reported	Not reported	223–225°C
Lipophilicity (LogP)	High (benzyl ester)	Moderate (tert-butyl)	Moderate (diethyl ester)
Boron Content	~2.1%	~2.5%	0%

• Boron Utility: The target compound’s boronate group enables bioconjugation and materials science applications, whereas non-boron analogs prioritize electronic or steric effects .